Tert-butyl 4-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate

• IUPAC Name: tert-butyl 4-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate
• InChI: InChI=1S/C13H23NO3/c1-12(2,3)17-11(16)14-9-6-10(15)13(14)7-4-5-8-13/h10,15H,4-9H2,1-3H3
• InChI Key: WDPCWAUAPKJGQB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C12CCCC2)O
• Molecular Formula: C13H23NO3
• Molecular Weight: 241.33 g/mol

Description

“Tert-butyl 4-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate” is a chemical compound with the molecular formula C13H23NO3. It is used for research purposes.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C13H23NO3/c1-12(2,3)17-11(16)14-8-4-6-13(14)7-5-10(15)9-13/h10,15H,4-9H2,1-3H3. This code provides a specific description of the molecular structure of the compound.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 241.33. It is a solid at room temperature. More specific physical and chemical properties such as melting point, boiling point, and solubility may not be readily available and could require further experimental determination.

Scientific Research Applications

Synthesis and Chemical Properties

Tert-butyl 4-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate and its related compounds are significant in chemical synthesis. Meyers et al. (2009) describe efficient synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a compound useful for further selective derivation, providing access to novel compounds in chemical space complementary to piperidine ring systems (Meyers et al., 2009). Likewise, Moskalenko and Boev (2012) discuss the synthesis of spirocyclic 3-oxotetrahydrofurans, potentially used for preparing biologically active heterocyclic compounds, highlighting the versatility of these compounds (Moskalenko & Boev, 2012).

Spectroscopy and Structure Elucidation

Jakubowska et al. (2013) utilized NMR spectroscopy for assigning the absolute configuration of related compounds, demonstrating the utility of these molecules in detailed structural and stereochemical analysis (Jakubowska et al., 2013).

Pharmaceutical and Medicinal Chemistry

The this compound framework is often found in the synthesis of pharmaceuticals. For instance, López et al. (2020) described the enantioselective synthesis of proline scaffolds, indicating their relevance in medicinal chemistry, especially in the synthesis of antivirals (López et al., 2020).

Crystallography and Molecular Structure

Moriguchi et al. (2014) synthesized tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, characterizing it through X-ray diffraction analysis, underscoring its relevance in understanding complex molecular structures (Moriguchi et al., 2014).

Chemical Functionalization and Modification

The versatility of this compound is further demonstrated by its use in various chemical modifications. For example, Diaba et al. (2013) explored its role in copper-mediated atom transfer reactions, highlighting its utility in the synthesis of complex organic molecules (Diaba et al., 2013).